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Compound of Interest

Compound Name: Finsolv TN

CAS No.: 74565-11-0

Cat. No.: B12644890

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sprayable sunscreens offer a convenient and user-friendly method for sun protection. The

formulation of a stable and effective sprayable sunscreen, however, presents unique

challenges, including achieving a low viscosity for sprayability while ensuring adequate film

formation and sun protection factor (SPF). Finsolv TN (INCI: C12-15 Alkyl Benzoate) is a

highly versatile emollient ester that serves as an exceptional solvent for lipophilic active

ingredients, particularly UV filters.[1][2][3] Its ability to impart a light, non-greasy feel and its

excellent solubilizing properties make it an ideal candidate for sprayable sunscreen

formulations.[1][3][4]

These application notes provide a comprehensive, step-by-step guide to formulating a

sprayable sunscreen featuring Finsolv TN. The document outlines the formulation,

manufacturing procedure, and key experimental protocols for characterization, including SPF,

viscosity, and stability testing.
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Materials and Equipment
Materials:

Finsolv TN (C12-15 Alkyl Benzoate)

Octocrylene (UVB Filter & Photostabilizer)

Avobenzone (UVA Filter)

Homosalate (UVB Filter)

Octisalate (UVB Filter)

Ethanol (Solvent/Carrier)

Acrylates/C10-30 Alkyl Acrylate Crosspolymer (Rheology Modifier)

Triethanolamine (pH Adjuster)

Deionized Water

Preservative (e.g., Phenoxyethanol)

Fragrance (optional)

Equipment:

Laboratory balance

Overhead stirrer with propeller blade

Homogenizer

Beakers

Water bath or heating mantle

pH meter
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Viscometer (e.g., Brookfield viscometer)

SPF analyzer (in-vitro or access to in-vivo testing facilities)

Stability chambers (controlled temperature and humidity)

Spray bottles for packaging and testing

Formulation
The following table provides a sample formulation for a broad-spectrum sprayable sunscreen

with an estimated SPF of 30.

Phase
Ingredient (INCI

Name)
% w/w Function

A Deionized Water q.s. to 100 Vehicle

Acrylates/C10-30 Alkyl

Acrylate

Crosspolymer

0.20 Rheology Modifier

B
Finsolv TN (C12-15

Alkyl Benzoate)
10.00 Solvent, Emollient

Octocrylene 7.00
UVB Filter,

Photostabilizer

Avobenzone 3.00 UVA Filter

Homosalate 10.00 UVB Filter

Octisalate 5.00 UVB Filter

C Ethanol 20.00 Solvent, Carrier

D Triethanolamine q.s. pH Adjuster

E Preservative 1.00 Preservative

Fragrance 0.10 Fragrance (optional)
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Manufacturing Procedure
Phase A Preparation: In the main vessel, disperse the Acrylates/C10-30 Alkyl Acrylate

Crosspolymer in Deionized Water with moderate agitation until a uniform dispersion is

achieved.

Phase B Preparation: In a separate vessel, combine the ingredients of Phase B (Finsolv TN,

Octocrylene, Avobenzone, Homosalate, and Octisalate). Heat to 40-50°C while mixing until

all solids are dissolved and the solution is clear.

Emulsification: Slowly add Phase B to Phase A with continuous stirring. Increase the mixing

speed and homogenize for 5-10 minutes to form a uniform emulsion.

Cooling and Phase C Addition: Begin cooling the emulsion to room temperature (below

35°C) with gentle stirring. Once cooled, add the Ethanol (Phase C) slowly to the batch.

Neutralization and Final Additions: Adjust the pH of the formulation to 6.0-6.5 using

Triethanolamine (Phase D). Add the preservative and fragrance (Phase E) and mix until

uniform.

Final Quality Control: Check the final pH and viscosity of the formulation.
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Phase A

Phase B

Disperse Acrylates Crosspolymer in Water

Emulsification: Add Phase B to Phase A with Homogenization

Combine Finsolv TN and UV Filters

Heat to 40-50°C and Mix

Cool to < 35°C

Add Ethanol (Phase C)

Neutralize with Triethanolamine (Phase D)

Add Preservative and Fragrance (Phase E)

Final QC (pH, Viscosity)

Recruit Subjects (Skin Types I-III) Apply Sunscreen (2.0 mg/cm²) UVB Irradiation (Solar Simulator) Assess Erythema (16-24h post-irradiation) Calculate SPF (MEDp / MEDu)
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Key Formulation Components

Desired Product Attributes

Finsolv TN

High SPF

Solubilizes filters

Pleasant Aesthetics (Non-greasy)

Light, dry feel

UV Filters Rheology Modifier

Low Viscosity (Sprayable) Good Stability

Emulsifier System

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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